Cas no 700376-57-4 ((1R,3S,5R)-2-Azabicyclo[3.1.0]hexane-3-carboxamide)

• Product Name: (1R,3S,5R)-2-Azabicyclo[3.1.0]hexane-3-carboxamide
• CAS No: 700376-57-4
• MF: C₆H₁₀N₂O
• MW: 126.156401157379
• MDL: MFCD16875505
• CID: 822412
• PubChem ID: 51358569
• Update Time: 2025-06-15

(1R,3S,5R)-2-Azabicyclo[3.1.0]hexane-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• (1R,3S,5R)-2-Azabicyclo[3.1.0]hexane-3-carboxamide
• L- cis- 4,5- methanoprolinamide HCl
• SAXAGLIPTIN INTERMEDIATE 5
• (1S,3S,5S)-2-azabicyclo[3.1.0]hexane-3-carboxamide
• 2-Azabicyclo[3.1.0]hexane-3-carboxamide, (1R,3S,5R)-
• 700376-57-4
• EN300-3086705
• AC-25870
• DTXSID30680031
• A866694
• AKOS016007684
• DB-074242

• MDL： MFCD16875505
• Inchi： 1S/C6H10N2O/c7-6(9)5-2-3-1-4(3)8-5/h3-5,8H,1-2H2,(H2,7,9)/t3-,4-,5+/m1/s1
• InChI Key： MCEWPPMUTVLMJG-WDCZJNDASA-N
• SMILES： O=C([C@@H]1C[C@H]2C[C@H]2N1)N

Computed Properties

• Exact Mass: 126.0794
• Monoisotopic Mass: 126.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1A^2
• XLogP3: -0.6

Experimental Properties

• Density: 1.237
• Boiling Point: 331.93°C at 760 mmHg
• Flash Point: 154.546°C
• Refractive Index: 1.552
• PSA: 55.12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (1R,3S,5R)-2-Azabicyclo[3.1.0]hexane-3-carboxamide

Professional Introduction to (1R,3S,5R)-2-Azabicyclo[3.1.0]hexane-3-carboxamide and CAS No. 700376-57-4

The compound with the CAS number 700376-57-4 is a highly specialized molecule that has garnered significant attention in the field of chemical and pharmaceutical research. Specifically, the product name (1R,3S,5R)-2-Azabicyclo[3.1.0]hexane-3-carboxamide refers to a complex bicyclic structure featuring an azacycloalkane core, which is a critical scaffold in the development of novel bioactive molecules.

This particular compound belongs to a class of molecules known for their unique stereochemical properties, which are derived from its specific configuration at the stereogenic centers (1R, 3S, 5R). The presence of an azabicycloalkane moiety makes it a promising candidate for further exploration in medicinal chemistry due to its potential to interact with biological targets in a manner that is both selective and potent.

In recent years, there has been a growing interest in the development of azabicycloalkanes as pharmacophores due to their ability to mimic natural amino acid scaffolds while offering enhanced metabolic stability and binding affinity. The carboxamide functional group at the 3-position of the molecule further enhances its potential as a drug candidate by providing a site for hydrogen bonding interactions with biological targets.

One of the most compelling aspects of this compound is its potential application in the treatment of various diseases. For instance, studies have shown that molecules with similar structural features can exhibit anti-inflammatory, analgesic, and even anticancer properties. The precise stereochemistry of (1R,3S,5R)-2-Azabicyclo[3.1.0]hexane-3-carboxamide is believed to play a crucial role in determining its biological activity by influencing its binding mode to target proteins.

The synthesis of this compound represents a significant achievement in organic chemistry due to the challenges associated with constructing the bicyclic framework while maintaining the correct stereochemistry. Advanced synthetic methodologies, including transition-metal-catalyzed reactions and asymmetric hydrogenations, have been employed to achieve the desired configuration with high enantiomeric purity.

Recent research has also highlighted the importance of computational modeling in understanding the interactions between (1R,3S,5R)-2-Azabicyclo[3.1.0]hexane-3-carboxamide and its biological targets. Molecular dynamics simulations and quantum mechanical calculations have provided valuable insights into how this molecule binds to proteins and nucleic acids, which has informed the design of more potent derivatives.

The potential therapeutic applications of this compound are further supported by preclinical studies that have demonstrated its efficacy in models of inflammation and pain. These studies have shown that (1R,3S,5R)-2-Azabicyclo[3.1.0]hexane-3-carboxamide can modulate key signaling pathways involved in these conditions without causing significant side effects.

As research continues to uncover new biological activities associated with azabicycloalkanes, compounds like (1R,3S,5R)-2-Azabicyclo[3.1.0]hexane-3-carboxamide are expected to play an increasingly important role in drug discovery and development. The combination of their unique structural features and promising biological profiles makes them attractive candidates for further investigation.

The industrial production of this compound is also an area of active interest due to its potential commercial value. Manufacturers are exploring scalable synthetic routes that can produce high-purity material in sufficient quantities for both research and clinical applications. These efforts are crucial for translating laboratory discoveries into viable therapeutic options for patients worldwide.

In conclusion, (1R,3S,5R)-2-Azabicyclo[3.1.0]hexane-3-carboxamide represents a significant advancement in the field of medicinal chemistry. Its complex structure and unique stereochemistry make it a promising candidate for treating various diseases, while ongoing research continues to expand our understanding of its potential applications.